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Compound of Interest

Compound Name: Boc-L-Homoser-Obzl

Cat. No.: B2930950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety and handling

precautions for Boc-L-Homoser-Obzl (tert-butoxycarbonyl-L-homoserine-O-benzyl ester). The

following sections detail the physical and chemical properties, potential hazards, recommended

handling procedures, and emergency protocols to ensure the safe use of this compound in a

laboratory setting.

Chemical and Physical Properties
Boc-L-Homoser-Obzl is a derivative of the amino acid homoserine, where the amino group is

protected by a tert-butoxycarbonyl (Boc) group and the side-chain hydroxyl group is protected

as a benzyl ether. It is commonly used as a building block in peptide synthesis.

Table 1: Physical and Chemical Properties of Boc-L-Homoser-Obzl
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Property Value

CAS Number 105183-60-6

Molecular Formula C₁₆H₂₃NO₅

Molecular Weight 309.36 g/mol

Appearance White to off-white crystalline powder

Melting Point 48-57 °C

Boiling Point 480.5 °C at 760 mmHg

Flash Point 244.4 °C

Density 1.154 g/cm³

Purity Typically ≥97%

Hazard Identification and Toxicology
While specific toxicological data for Boc-L-Homoser-Obzl is largely unavailable, it is prudent to

handle it with the care afforded to all laboratory chemicals of unknown toxicity. Based on the

safety data sheets for similar compounds, researchers should be aware of the following

potential hazards:

Acute Toxicity: No specific data is available for oral, dermal, or inhalation toxicity.

Skin Corrosion/Irritation: May cause skin irritation upon prolonged or repeated contact.

Serious Eye Damage/Irritation: May cause eye irritation.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: Not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA.

Reproductive Toxicity: No data available.
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Given the lack of comprehensive toxicological data, it is crucial to minimize exposure through

proper handling and the use of personal protective equipment.

Safe Handling and Storage Protocols
Adherence to standard laboratory safety protocols is essential when working with Boc-L-
Homoser-Obzl.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols. Use a spatula for transferring the solid.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is between 2-8°C.

Keep away from incompatible materials such as strong oxidizing agents.

Experimental Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of a chemical reagent

like Boc-L-Homoser-Obzl from receipt to disposal.

Caption: Workflow for Safe Chemical Handling

Emergency Procedures
First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific hazards arising from the chemical: May emit toxic fumes under fire conditions,

including carbon monoxide, carbon dioxide, and nitrogen oxides.

Protective equipment for firefighters: Wear a self-contained breathing apparatus (SCBA) and

full protective gear.

Accidental Release Measures
Personal precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for cleaning up: Sweep up and shovel into suitable containers for disposal. Avoid

creating dust.

Disposal Considerations
Dispose of waste product and contaminated packaging in accordance with local, state, and

federal regulations. It is recommended to use a licensed professional waste disposal service.

Conclusion
While Boc-L-Homoser-Obzl is a valuable reagent in drug development and peptide synthesis,

it is imperative that researchers and scientists handle it with the utmost care. By adhering to the

safety and handling precautions outlined in this guide, the risks associated with its use can be

effectively minimized, ensuring a safe laboratory environment. Always consult the most up-to-

date Safety Data Sheet (SDS) from your supplier before use.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Boc-L-Homoser-Obzl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2930950#safety-and-handling-precautions-for-boc-l-
homoser-obzl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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